N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide
• InChI: InChI=1S/C20H12Cl2N2O2S/c21-14-5-3-4-12(18(14)22)19(26)23-11-8-9-16(25)13(10-11)20-24-15-6-1-2-7-17(15)27-20/h1-10,25H,(H,23,26)
• InChI Key: KUXHSRGODYTOAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=C(C=CC(=C3)NC(=O)C4=C(C(=CC=C4)Cl)Cl)O
• Molecular Formula: C20H12Cl2N2O2S
• Molecular Weight: 415.3 g/mol

Description

N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide, also known as BZ-423, is a small molecule that has been extensively studied for its potential therapeutic applications. BZ-423 is a synthetic compound that was first identified as a potential anti-inflammatory agent, but subsequent research has shown that it has a wide range of biological activities that make it a promising candidate for the treatment of various diseases.

Mechanism of Action

N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide exerts its biological effects by targeting a specific protein called mitochondrial benzodiazepine receptor (MBR). MBR is involved in regulating cellular stress responses, and N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide has been shown to modulate MBR activity in various cell types. By modulating MBR activity, N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide can affect various cellular processes, including cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide has also been shown to induce apoptosis in cancer cells and to inhibit the replication of various viruses, including hepatitis C virus and human cytomegalovirus.

Advantages and Limitations for Lab Experiments

N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide has several advantages as a research tool. It is a small molecule that can easily penetrate cell membranes, making it useful for studying intracellular processes. N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide is also stable and can be easily synthesized in large quantities. However, there are also limitations to using N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide in lab experiments. It can be difficult to determine the optimal concentration of N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide to use in experiments, and its effects can be cell-type specific.

Future Directions

There are several future directions for research on N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide. One area of interest is the development of N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide analogs that have improved pharmacokinetic properties. Another area of interest is the identification of new cellular targets for N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide. Finally, there is a need for further research to determine the optimal conditions for using N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide in preclinical and clinical studies.

Synthesis Methods

N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide is synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis of N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2,3-dichlorobenzamide has also been shown to have potential applications in the treatment of autoimmune diseases, such as multiple sclerosis and rheumatoid arthritis.